Cas no 2060050-78-2 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2060050-78-2
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• MDL: MFCD30488851
• CID: 5212661
• PubChem ID: 131512647
• Update Time: 2025-06-11

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylic acid, 3-[1-[(1,1-dimethylethoxy)carbonyl]-2-pyrrolidinyl]-
• 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid

• MDL： MFCD30488851
• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-6-4-5-7(16)8-13-9(10(17)18)15-14-8/h7H,4-6H2,1-3H3,(H,17,18)(H,13,14,15)
• InChI Key： CBRXQMUOEDYASO-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=NC(C2CCCN2C(OC(C)(C)C)=O)=N1

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid: A Comprehensive Overview

CAS No. 2060050-78-2, also known as 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a pyrrolidine ring, and a 1,2,4-triazole moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis due to its stability under acidic conditions and ease of removal under basic conditions. In the context of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid, the Boc group serves to protect the amine functionality of the pyrrolidine ring during synthetic manipulations. This protection is crucial for maintaining the integrity of the molecule and ensuring that it can be synthesized and modified with high efficiency and purity.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in natural products and bioactive molecules. Pyrrolidine derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. The presence of a pyrrolidine ring in 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid suggests that it may exhibit similar biological activities, making it a valuable candidate for drug discovery and development.

The 1,2,4-triazole moiety is another key structural feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of a 1,2,4-triazole ring in 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid enhances its potential as a bioactive molecule by providing additional functional groups that can interact with biological targets. Recent studies have shown that triazole-containing compounds can modulate various enzymatic activities and signaling pathways, further underscoring their therapeutic potential.

In terms of synthetic accessibility, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid can be prepared through well-established synthetic routes. One common approach involves the coupling of an appropriately substituted pyrrolidine derivative with a triazole carboxylic acid precursor. The tert-butoxycarbonyl (Boc) group can be introduced or removed as needed to facilitate the synthesis and purification of the final product. The ability to synthesize this compound efficiently and on a large scale is crucial for its potential application in pharmaceutical research.

Recent advances in computational chemistry have also contributed to our understanding of the properties and behavior of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with potential biological targets. These computational tools are invaluable for optimizing the structure of this compound to enhance its pharmacological properties and reduce potential side effects.

In the context of medicinal chemistry, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Its unique combination of structural features makes it well-suited for targeting specific biological pathways involved in various diseases. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties by modulating the activity of key inflammatory mediators.

Furthermore, the versatility of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid allows for its modification through various functional groups to fine-tune its pharmacological profile. This flexibility is particularly important in drug design and development, where small changes in molecular structure can lead to significant improvements in potency and selectivity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid is still in the early stages of research and development, preclinical studies have provided encouraging results that warrant further investigation. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties and low toxicity profiles in animal models.

In conclusion, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2060050-78-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for further exploration as a lead compound for drug discovery. Ongoing research efforts aim to optimize its pharmacological profile and evaluate its therapeutic potential in various disease contexts.